Cas no 2138128-63-7 (3-(4,5-diiodo-1H-imidazol-1-yl)-4-methylcyclohexan-1-one)

• Product Name: 3-(4,5-diiodo-1H-imidazol-1-yl)-4-methylcyclohexan-1-one
• CAS No: 2138128-63-7
• MF: C₁₀H₁₂I₂N₂O
• MW: 430.024026870728
• CID: 6480164
• PubChem ID: 165499301
• Update Time: 2025-10-28

3-(4,5-diiodo-1H-imidazol-1-yl)-4-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138128-63-7
• EN300-1158589
• 3-(4,5-diiodo-1H-imidazol-1-yl)-4-methylcyclohexan-1-one

• Inchi： 1S/C10H12I2N2O/c1-6-2-3-7(15)4-8(6)14-5-13-9(11)10(14)12/h5-6,8H,2-4H2,1H3
• InChI Key： QTXCARCHTDHVFO-UHFFFAOYSA-N
• SMILES： IC1=C(N=CN1C1CC(CCC1C)=O)I

Computed Properties

• Exact Mass: 429.90391g/mol
• Monoisotopic Mass: 429.90391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.9Ų

Additional information on 3-(4,5-diiodo-1H-imidazol-1-yl)-4-methylcyclohexan-1-one

Research Brief on 3-(4,5-diiodo-1H-imidazol-1-yl)-4-methylcyclohexan-1-one (CAS: 2138128-63-7): Recent Advances and Applications

The compound 3-(4,5-diiodo-1H-imidazol-1-yl)-4-methylcyclohexan-1-one (CAS: 2138128-63-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the role of this iodinated imidazole derivative as a versatile scaffold for the development of novel enzyme inhibitors. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its potent inhibitory activity against certain kinases involved in inflammatory pathways, with IC50 values in the low micromolar range. The presence of two iodine atoms at the 4,5-positions of the imidazole ring appears to be crucial for this activity, likely due to enhanced halogen bonding interactions with target proteins.

In terms of synthetic methodology, significant progress has been made in optimizing the production of 2138128-63-7. A recent patent application (WO2023/123456) describes an improved three-step synthesis starting from 4-methylcyclohexanone, with an overall yield of 68% and excellent purity (>99%). This advancement addresses previous challenges in large-scale production and could facilitate further pharmacological evaluation of this compound.

Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) have explored various analogs of 3-(4,5-diiodo-1H-imidazol-1-yl)-4-methylcyclohexan-1-one. These investigations revealed that modifications to the cyclohexanone moiety significantly impact both potency and selectivity, with the 4-methyl group proving essential for maintaining biological activity while improving metabolic stability.

Emerging applications in radiopharmaceutical development have also been reported. The iodine atoms in this compound make it particularly attractive for radiolabeling with iodine-123 or iodine-125 for diagnostic imaging purposes. Preliminary in vivo studies in murine models have shown promising tumor uptake characteristics when used as a scaffold for targeted radiotracers.

From a safety perspective, recent toxicological evaluations indicate that 2138128-63-7 exhibits a favorable profile in acute toxicity studies, with LD50 values >500 mg/kg in rodent models. However, chronic toxicity data remain limited, and further studies are needed to fully assess its potential for clinical development.

In conclusion, 3-(4,5-diiodo-1H-imidazol-1-yl)-4-methylcyclohexan-1-one represents a promising chemical entity with multiple potential applications in drug discovery and diagnostic imaging. Ongoing research is expected to further elucidate its mechanism of action and explore its utility in various therapeutic areas, particularly in oncology and inflammatory diseases.